Cas no 4233-13-0 (butyl(diphenyl)phosphane oxide)

• Product Name: butyl(diphenyl)phosphane oxide
• CAS No: 4233-13-0
• MF: C₁₆H₁₉OP
• MW: 258.295225381851
• CID: 1516864
• PubChem ID: 199471
• Update Time: 2025-04-21

butyl(diphenyl)phosphane oxide Chemical and Physical Properties

Names and Identifiers

• butyl(diphenyl)phosphane oxide
• Butyl(diphenyl)phosphine oxide
• [butyl(phenyl)phosphoryl]benzene
• butyldiphenylphosphane oxide
• Butyldiphenylphosphine oxide
• diphenylphosphinylbutane
• n-butyldiphenylphosphine oxide
• Phosphine oxide,butyldiphenyl
• AKOS024322896
• ZEYULRWCONMDRY-UHFFFAOYSA-N
• BRN 0913931
• Phosphine oxide, butyldiphenyl-
• 4233-13-0
• SCHEMBL780075
• DTXSID80195140
• Butyl(diphenyl)phosphine oxide #
• (diphenylphosphoryl)butan

• Inchi： 1S/C16H19OP/c1-2-3-14-18(17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13H,2-3,14H2,1H3
• InChI Key： ZEYULRWCONMDRY-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCCC)=O

Computed Properties

• Exact Mass: 258.11700
• Monoisotopic Mass: 258.117352223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 26.88000
• LogP: 3.80060